3-{4-[(4-Bromobenzyl)oxy]phenyl}acrylic acid

• IUPAC Name: (E)-3-[4-[(4-bromophenyl)methoxy]phenyl]prop-2-enoic acid
• InChI: InChI=1S/C16H13BrO3/c17-14-6-1-13(2-7-14)11-20-15-8-3-12(4-9-15)5-10-16(18)19/h1-10H,11H2,(H,18,19)/b10-5+
• InChI Key: FHMDTYSXDYQHMO-BJMVGYQFSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=CC(=O)O)Br
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=C/C(=O)O)Br
• Molecular Formula: C16H13BrO3
• Molecular Weight: 333.18 g/mol

Description

3-{4-[(4-Bromobenzyl)oxy]phenyl}acrylic acid is a chemical compound with the linear formula C16H13BrO3. It has a molecular weight of 333.184. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-{4-[(4-Bromobenzyl)oxy]phenyl}acrylic acid are not explicitly mentioned in the available resources. Its molecular formula is C16H13BrO3 and it has a molecular weight of 333.184.

Scientific Research Applications

Optoelectronic Properties

• Theoretical Optoelectronic Studies : A theoretical study on a similar molecule, 2-cyano-3-[4-(diphenylamino)phenyl]acrylic acid, demonstrated its potential as a nonlinear optical material. This research used RHF and DFT methods to analyze various properties such as dipole moment, polarizability, and hyperpolarizability, which are crucial for optoelectronic applications (Fonkem et al., 2019).

Polymer Science and Material Engineering

• Liquid Crystalline Side Chain Polymers : Studies on various acrylates, including those structurally similar to 3-{4-[(4-Bromobenzyl)oxy]phenyl}acrylic acid, have shown applications in the creation of liquid crystalline side chain polymers. These polymers exhibit properties like spontaneous polarization and response times suitable for applications in displays and sensors (Tsai et al., 1994).

• Polymerization and Material Properties : Research into the polymerization of acrylates has provided insights into the creation of materials with specific characteristics like solubility, thermal stability, and mechanical properties. These polymers have potential applications in coatings, adhesives, and various material engineering fields (Lee et al., 1993).

Photoreactivity and Film Formation

• Photohydrolysis in Polyelectrolyte Films : Studies on the photohydrolysis of benzyl acrylate copolymers, which are structurally related to 3-{4-[(4-Bromobenzyl)oxy]phenyl}acrylic acid, demonstrate their potential in the formation of multilayered polyelectrolyte films with controlled photoreactivity. This has implications for developing light-responsive materials and coatings (Jensen et al., 2004).

Biomedical Applications

• Synthesis of Anti-Inflammatory Agents : A study focusing on the synthesis of a cinnamic-amino acid hybrid molecule, related to 3-{4-[(4-Bromobenzyl)oxy]phenyl}acrylic acid, revealed significant cyclooxygenase inhibitory activity and favorable pharmacokinetic properties, suggesting potential biomedical applications (Fotopoulos et al., 2022).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.